N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3OS2 and its molecular weight is 439.99. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds related to "N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride" often explores their synthesis and chemical properties. For example, the synthesis of benzothiazole derivatives demonstrates the versatility of thiazole compounds in creating molecules with potential anti-inflammatory and antimicrobial activities (Darweesh et al., 2016). These synthetic methodologies could be applied to the compound , suggesting its potential utility in developing novel pharmaceuticals or materials with unique properties.
Biological Activities
Several studies have investigated the biological activities of benzothiazole derivatives, which may provide insights into the potential applications of the compound in focus. For instance, benzothiazole and its derivatives have been examined for their antimicrobial properties, indicating their potential as templates for new antimicrobial agents (Desai et al., 2013). Additionally, some compounds have shown promising activity as anti-inflammatory and analgesic agents, hinting at possible applications in treating inflammation and pain (Abu‐Hashem et al., 2020).
Anticancer Potential
Research into derivatives of benzothiazole has also extended into the exploration of their anticancer properties. Compounds with structural similarities have been studied for their cytostatic activities against various cancer cell lines, suggesting that "N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride" could also possess anticancer potential and warrant further investigation (Racané et al., 2006).
Corrosion Inhibition
Benzothiazole derivatives have also been evaluated for their application in corrosion inhibition, demonstrating the potential of such compounds in protecting metals against corrosion, which could be an interesting avenue for the application of the compound under discussion (Hu et al., 2016).
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3OS2.ClH/c1-23(2)11-6-12-24(19(25)14-7-4-8-15(13-14)26-3)20-22-18-16(21)9-5-10-17(18)27-20;/h4-5,7-10,13H,6,11-12H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIMAHYCEQZFRSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC(=CC=C3)SC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClFN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.